N-(2-(N-benzylsulfamoyl)ethyl)-3-methoxybenzamide
Description
Sulfamides, such as N-(2-(N-benzylsulfamoyl)ethyl)-3-methoxybenzamide, are a class of organic compounds that contain a sulfonamide functional group. They have been reported to show various biological activities such as anti-mycobacterial, anticonvulsant, anti-hypoglycemic, anticancer, and enzyme inhibition .
Scientific Research Applications
Antibacterial Activity
This compound has been evaluated for its in vitro antibacterial activity against a variety of bacterial strains. Studies have shown that certain derivatives exhibit significant antibacterial properties compared to standard drugs like sulfamethoxazole/trimethoprim . This suggests potential use in developing new antibacterial agents.
Enzyme Inhibition
Sulfamide derivatives, including those related to “N-[2-(benzylsulfamoyl)ethyl]-3-methoxybenzamide”, have been reported to inhibit various enzymes. These include carbonic anhydrase I, HIV-1 protease, elastase, and carboxypeptidase A . Such enzyme inhibition is crucial for designing drugs targeting specific metabolic pathways.
Anticancer Properties
Research indicates that sulfamide derivatives can exhibit anticancer activities . By inhibiting enzymes that cancer cells rely on, these compounds can potentially be used to develop new anticancer therapies .
Anticonvulsant Effects
Some sulfamide derivatives have been explored for their anticonvulsant properties. This application could lead to the development of new treatments for conditions like epilepsy .
Anti-hypoglycemic Activity
The anti-hypoglycemic activity of sulfamide derivatives makes them candidates for diabetes treatment. They could help regulate blood sugar levels by affecting glucose metabolism .
Alzheimer’s Disease Therapy
N-acylsulfonamide, a feature in several biomolecules, is known for its therapeutic potential in Alzheimer’s disease. Compounds with this moiety, including “N-[2-(benzylsulfamoyl)ethyl]-3-methoxybenzamide”, could be used to develop drugs for treating Alzheimer’s .
Green Chemistry Applications
A novel method for N-acylation of amines and sulfonamides, including “N-[2-(benzylsulfamoyl)ethyl]-3-methoxybenzamide”, under ultrasound irradiation has been reported. This green chemistry approach offers advantages like simple workup conditions, time efficiency, and high yield .
Drug Synthesis
The N-acylsulfonamide moiety is common in important biomolecules and drugs. The compound could be used in the synthesis of a wide range of drugs, given its structural features and reactivity .
properties
IUPAC Name |
N-[2-(benzylsulfamoyl)ethyl]-3-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-23-16-9-5-8-15(12-16)17(20)18-10-11-24(21,22)19-13-14-6-3-2-4-7-14/h2-9,12,19H,10-11,13H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBQZTWSKZOQREQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NCCS(=O)(=O)NCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(N-benzylsulfamoyl)ethyl)-3-methoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-phenylsulfanylacetamide](/img/structure/B2996104.png)
![2-(3-chlorobenzamido)-N-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide](/img/structure/B2996105.png)
![2-(benzo[d][1,3]dioxole-5-carboxamido)-N-phenethyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide](/img/structure/B2996109.png)
![Ethyl 2-(methylsulfanyl)-4-{3-[(2-thienylcarbonyl)amino]phenoxy}-5-pyrimidinecarboxylate](/img/structure/B2996114.png)
![5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol](/img/structure/B2996121.png)
![N-([1,1'-biphenyl]-2-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide](/img/structure/B2996122.png)
